Cas no 103975-51-5 (N-[2,2-bis(benzenesulfonyl)ethenyl]aniline)

• Product Name: N-[2,2-bis(benzenesulfonyl)ethenyl]aniline
• CAS No: 103975-51-5
• MF: C₂₀H₁₇NO₄S₂
• MW: 399.483282804489
• CID: 6387423
• PubChem ID: 2142012
• Update Time: 2025-06-08

N-[2,2-bis(benzenesulfonyl)ethenyl]aniline Chemical and Physical Properties

Names and Identifiers

• N-[2,2-bis(benzenesulfonyl)ethenyl]aniline
• SCHEMBL10716650
• MLS000580091
• 103975-51-5
• SR-01000274106
• SR-01000274106-1
• AKOS002311354
• 1-phenylamino-2,2-bis(phenylsulphonyl)ethene
• N-(2,2-bis(phenylsulfonyl)vinyl)aniline
• CHEMBL1307768
• HMS2532G19
• F1637-0035
• SMR000199621
• N-[2,2-bis(phenylsulfonyl)vinyl]aniline
• JZQOWQOKCYBHFZ-UHFFFAOYSA-N

• Inchi： 1S/C20H17NO4S2/c22-26(23,18-12-6-2-7-13-18)20(16-21-17-10-4-1-5-11-17)27(24,25)19-14-8-3-9-15-19/h1-16,21H
• InChI Key： JZQOWQOKCYBHFZ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(/C(=C\NC1C=CC=CC=1)/S(C1C=CC=CC=1)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 399.05990037g/mol
• Monoisotopic Mass: 399.05990037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 97.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on N-[2,2-bis(benzenesulfonyl)ethenyl]aniline

Introduction to N-[2,2-bis(benzenesulfonyl)ethenyl]aniline (CAS No. 103975-51-5)

N-[2,2-bis(benzenesulfonyl)ethenyl]aniline, identified by its CAS number 103975-51-5, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural framework, exhibits a range of properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of N-[2,2-bis(benzenesulfonyl)ethenyl]aniline consists of an aniline core substituted with a 2,2-bis(benzenesulfonyl)ethenyl group. This configuration imparts distinct chemical and electronic characteristics to the molecule, which are leveraged in its potential applications. The presence of multiple benzenesulfonyl groups enhances the compound's solubility in polar solvents and its reactivity in various chemical transformations.

In recent years, there has been a growing interest in exploring the pharmacological potential of N-[2,2-bis(benzenesulfonyl)ethenyl]aniline. Researchers have been investigating its role in the development of new drugs that target specific biological pathways. The compound's ability to interact with biological molecules makes it a promising candidate for further study in medicinal chemistry.

One of the most compelling aspects of N-[2,2-bis(benzenesulfonyl)ethenyl]aniline is its potential application in the synthesis of advanced materials. The unique structural features of this compound allow it to be incorporated into polymers and other materials, enhancing their properties for specific applications. For instance, its aromatic structure and sulfonyl groups contribute to improved thermal stability and mechanical strength, making it suitable for use in high-performance materials.

The synthesis of N-[2,2-bis(benzenesulfonyl)ethenyl]aniline involves a series of carefully controlled chemical reactions. These reactions typically require specialized reagents and conditions to ensure high yield and purity. The process often begins with the preparation of intermediate compounds, which are then functionalized to introduce the necessary substituents. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the structural integrity of the final product.

The pharmacological properties of N-[2,2-bis(benzenesulfonyl)ethenyl]aniline have been the focus of several recent studies. Researchers have been particularly interested in its potential as an anti-inflammatory agent. Preliminary studies suggest that this compound can modulate inflammatory pathways by interacting with specific enzymes and receptors. These findings have opened up new avenues for developing treatments for inflammatory diseases.

In addition to its pharmacological applications, N-[2,2-bis(benzenesulfonyl)ethenyl]aniline has shown promise in the field of material science. Its ability to enhance the properties of polymers and other materials makes it a valuable component in the development of next-generation materials. For example, researchers have explored its use in creating high-performance coatings that exhibit improved durability and resistance to environmental factors.

The future prospects for N-[2,2-bis(benzenesulfonyl)ethenyl]aniline are vast and exciting. As research continues to uncover new applications and properties, this compound is poised to play a significant role in both pharmaceuticals and advanced materials. The combination of its unique structure and versatile reactivity makes it a compound of great interest for scientists worldwide.